Cas no 182131-72-2 (1,2-Propanediol, 1-(2-nitrophenyl)-)
182131-72-2 structure
Product Name:1,2-Propanediol, 1-(2-nitrophenyl)-
CAS No:182131-72-2
MF:C9H11NO4
MW:197.187942743301
CID:1374299
PubChem ID:10943439
Update Time:2025-04-20
1,2-Propanediol, 1-(2-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Propanediol, 1-(2-nitrophenyl)-
- 1-(2-nitrophenyl)propane-1,2-diol
- DTXSID40449232
- SCHEMBL1030936
- 182131-72-2
-
- Inchi: 1S/C9H11NO4/c1-6(11)9(12)7-4-2-3-5-8(7)10(13)14/h2-6,9,11-12H,1H3
- InChI Key: DQNAOMHOXZEUOE-UHFFFAOYSA-N
- SMILES: OC(C1C=CC=CC=1[N+](=O)[O-])C(C)O
Computed Properties
- Exact Mass: 197.06883
- Monoisotopic Mass: 197.06880783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 86.3Ų
Experimental Properties
- PSA: 83.6
1,2-Propanediol, 1-(2-nitrophenyl)- Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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